N-{5-[(cyclohexylamino)sulfonyl]-2-methoxyphenyl}propanamide

• IUPAC Name: N-[5-(cyclohexylsulfamoyl)-2-methoxyphenyl]propanamide
• InChI: InChI=1S/C16H24N2O4S/c1-3-16(19)17-14-11-13(9-10-15(14)22-2)23(20,21)18-12-7-5-4-6-8-12/h9-12,18H,3-8H2,1-2H3,(H,17,19)
• InChI Key: YHQRFZYYLWCHQU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C=CC(=C1)S(=O)(=O)NC2CCCCC2)OC
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

N-{5-[(cyclohexylamino)sulfonyl]-2-methoxyphenyl}propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-{5-[(cyclohexylamino)sulfonyl]-2-methoxyphenyl}propanamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-{5-[(cyclohexylamino)sulfonyl]-2-methoxyphenyl}propanamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce inflammation, alleviate pain, and inhibit tumor growth. Additionally, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{5-[(cyclohexylamino)sulfonyl]-2-methoxyphenyl}propanamide is its ability to exhibit multiple biological activities. This makes it a promising candidate for the development of novel therapeutics. However, its complex structure and limited solubility in aqueous solutions can make it challenging to work with in the lab.

Future Directions

There are several future directions for research on N-{5-[(cyclohexylamino)sulfonyl]-2-methoxyphenyl}propanamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications. Finally, the development of more soluble analogs of N-{5-[(cyclohexylamino)sulfonyl]-2-methoxyphenyl}propanamide may improve its suitability for use in clinical settings.

Synthesis Methods

The synthesis of N-{5-[(cyclohexylamino)sulfonyl]-2-methoxyphenyl}propanamide involves the reaction of 2-methoxy-5-nitrobenzenesulfonic acid with cyclohexylamine in the presence of a reducing agent such as sodium dithionite. The resulting intermediate is then converted to the final product by reacting with propanoyl chloride. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-{5-[(cyclohexylamino)sulfonyl]-2-methoxyphenyl}propanamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antitumor activities. This compound has also shown promise as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.